Cas no 31083-14-4 (Aceticacid, 2,2,2-trifluoro-, 4-ethylphenyl ester)

Aceticacid, 2,2,2-trifluoro-, 4-ethylphenyl ester Properties

Names and Identifiers

• Aceticacid, 2,2,2-trifluoro-, 4-ethylphenyl ester
• Benzoic acid, 4-(trifluoromethyl)-, ethyl ester
• Ethyl 4-(trifluoromethyl)benzoate
• 4-trifluoromethylbenzoic acid ethyl ester
• 4-trifluoromethylbenzoic acid ester
• ethyl 4-trifluoromethylbenzoate
• AKOS008948271
• MFCD00013563
• 583-02-8
• SCHEMBL668192
• CS-0042073
• 31083-14-4
• 4-(trifluoromethyl)benzoic acid ethyl ester
• DS-5181
• FT-0626051
• SY016093
• 2-{[(4-Chlorophenyl)amino]carbonyl}cyclohexanecarboxylicacid
• FT-0616915
• E1330
• Ethyl-p-trifluoromethylbenzoate
• ethyl-4-trifluoromethyl benzoate
• ethyl-4-(trifluoromethyl)benzoate
• 4-Trifluoromethylbenzoic acid, ethyl ester
• +Expand

• InChIKey： ZQDADDSPMCHZPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9F3O2/c1-2-15-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6H,2H2,1H3
• SMILES： CCOC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 218.05547
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.05546401g/mol
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.449
• Boiling Point: 81°C 5mm
• Flash Point: 42.652 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.238